Cas no 2137827-93-9 (1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile)

• Product Name: 1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile
• CAS No: 2137827-93-9
• MF: C₁₇H₃₀N₂
• MW: 262.433504581451
• CID: 5995529
• PubChem ID: 165456488
• Update Time: 2025-10-30

1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-740976
• 2137827-93-9
• 1-[4-(4-ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile
• 1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile

• Inchi： 1S/C17H30N2/c1-3-16(2)10-13-19(14-11-16)12-5-4-7-17(15-18)8-6-9-17/h3-14H2,1-2H3
• InChI Key： CYTNOHPQJLKOCJ-UHFFFAOYSA-N
• SMILES： N1(CCCCC2(C#N)CCC2)CCC(C)(CC)CC1

Computed Properties

• Exact Mass: 262.240898965g/mol
• Monoisotopic Mass: 262.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 27Ų

Additional information on 1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile

Introduction to 1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile (CAS No. 2137827-93-9)

1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2137827-93-9, belongs to a class of molecules that exhibit potential applications in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring a cyclobutane ring and a nitrile functional group, combined with a piperidine moiety, makes it a subject of considerable interest for researchers exploring new chemical entities.

The chemical structure of 1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile can be broken down into several key components that contribute to its overall reactivity and biological activity. The cyclobutane ring, a six-membered saturated hydrocarbon ring, introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The nitrile group (-CN) at the 1-position of the cyclobutane ring adds another layer of functionality, enabling various chemical transformations and interactions with biological targets.

One of the most compelling aspects of this compound is its substitution pattern, particularly the presence of a 4-(4-Ethyl-4-methylpiperidin-1-yl)butyl side chain. This side chain incorporates a piperidine ring, which is a common pharmacophore in medicinal chemistry due to its ability to interact with biological receptors. The piperidine moiety is further substituted with an ethyl and a methyl group at the 4-position, enhancing the compound's complexity and potentially influencing its pharmacokinetic properties.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The structural features of 1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile make it a promising candidate for such applications. For instance, the combination of the cyclobutane ring and the piperidine moiety could facilitate interactions with specific binding pockets on target proteins, leading to the development of novel therapeutic agents.

Several studies have highlighted the potential of related compounds in drug discovery. Researchers have demonstrated that molecules containing cyclobutane rings can exhibit enhanced binding affinities due to their rigid structure, which helps to stabilize interactions with biological targets. Similarly, piperidine-based compounds have shown promise in various therapeutic areas, including central nervous system disorders and oncology. The nitrile group in 1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile also opens up possibilities for further derivatization, allowing chemists to explore new chemical space and optimize pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the cyclobutane ring, introduction of the nitrile group, and attachment of the 4-(4-Ethyl-4-methylpiperidin-1-yl)butyl side chain. Each step must be meticulously controlled to avoid unwanted byproducts and side reactions. Advances in synthetic methodologies have made it possible to access complex molecules like this one more efficiently, enabling faster discovery and development processes.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the interactions between 1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile and its potential biological targets. These studies can provide valuable insights into binding modes, affinity predictions, and structural optimization strategies. By leveraging computational tools alongside experimental data, researchers can accelerate the design and synthesis of novel drug candidates.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its structural similarity to known bioactive molecules suggests potential effects on enzymes or receptors involved in disease pathways. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro assays and animal models will be crucial in evaluating its efficacy and safety profiles before moving towards clinical applications.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a vital role in designing and synthesizing novel molecules like 1-[4-(4-Ethyl-4-methylpiperidin-1-yl)butyl]cyclobutane-1-carbonitrile, while biologists provide insights into biological mechanisms and therapeutic targets. Pharmacologists bridge these disciplines by assessing drug-like properties and evaluating potential clinical benefits.

In conclusion, 1-[4-(4-Ethyl-4-methylpiperidin-1-yb-butul)cyclobutane-l-carbonitrile (CAS No. 2137827_93_9) represents an exciting opportunity for researchers exploring new therapeutic agents. Its unique structural features combined with promising preclinical data make it a compelling candidate for further investigation. As our understanding of disease mechanisms grows and new synthetic techniques emerge, compounds like this one will continue to play a crucial role in advancing drug discovery efforts.